Cas no 459809-27-9 (2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid)
459809-27-9 structure
Product Name:2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid
CAS No:459809-27-9
MF:C16H12N2O4
MW:296.277483940125
CID:930119
PubChem ID:16084359
Update Time:2025-04-19
2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid
- 2-(4-methoxycarbonylphenyl)-3H-benzimidazole-5-carboxylic acid
- 2-(2-PHENETHYL)BENZONITRILE
- 2-(4-METHOXYCARBONYLPHENYL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXYLIC ACID
- 2-(4-methoxycarbonyl-phenyl)-3H-benzoimidazole-5-carboxylic acid
- NXQQIOYKQJBQKT-UHFFFAOYSA-N
- SCHEMBL5222037
- 459809-27-9
- 2-[4-(Methoxycarbonyl)phenyl]-1H-benzimidazole-6-carboxylic acid
- DTXSID50582063
- SCHEMBL14381943
-
- Inchi: 1S/C16H12N2O4/c1-22-16(21)10-4-2-9(3-5-10)14-17-12-7-6-11(15(19)20)8-13(12)18-14/h2-8H,1H3,(H,17,18)(H,19,20)
- InChI Key: NXQQIOYKQJBQKT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1=NC2C=CC(C(=O)O)=CC=2N1)=O
Computed Properties
- Exact Mass: 296.08000
- Monoisotopic Mass: 296.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 92.28000
- LogP: 2.71470
2-(4-Methoxycarbonylphenyl)-1H-benzimidazole-5-carboxylic acid Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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